Cas no 1019011-53-0 (3-(4-Pyrrolidin-1-ylsulfonylphenyl)-1H-pyrazole)

• Product Name: 3-(4-Pyrrolidin-1-ylsulfonylphenyl)-1H-pyrazole
• CAS No: 1019011-53-0
• MF: C₁₃H₁₅N₃O₂S
• MW: 277.342101335526
• CID: 5185628
• Update Time: 2025-06-10

3-(4-Pyrrolidin-1-ylsulfonylphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Pyrrolidin-1-ylsulfonylphenyl)-1H-pyrazole

• Inchi： 1S/C13H15N3O2S/c17-19(18,16-9-1-2-10-16)12-5-3-11(4-6-12)13-7-8-14-15-13/h3-8H,1-2,9-10H2,(H,14,15)
• InChI Key： XJWBPSHVXYBTTI-UHFFFAOYSA-N
• SMILES： N1C=CC(C2=CC=C(S(N3CCCC3)(=O)=O)C=C2)=N1

Additional information on 3-(4-Pyrrolidin-1-ylsulfonylphenyl)-1H-pyrazole

Introduction to 3-(4-Pyrrolidin-1-ylsulfonylphenyl)-1H-pyrazole (CAS No. 1019011-53-0)

3-(4-Pyrrolidin-1-ylsulfonylphenyl)-1H-pyrazole (CAS No. 1019011-53-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a pyrazole core linked to a 4-pyrrolidin-1-ylsulfonylphenyl moiety, exhibits a unique structural framework that positions it as a promising candidate for further exploration in drug discovery and therapeutic development. The combination of the pyrazole scaffold, known for its broad biological activity, and the sulfonylphenyl group, which often enhances binding affinity and metabolic stability, makes this molecule of particular interest.

The chemical structure of 3-(4-Pyrrolidin-1-ylsulfonylphenyl)-1H-pyrazole can be described as a conjugated system comprising an aromatic ring substituted with a sulfonyl group and an amine-containing heterocycle. This architecture not only contributes to the compound's solubility and bioavailability but also opens up diverse possibilities for interactions with biological targets. The presence of the pyrrolidine ring introduces a secondary amine functionality, which can participate in hydrogen bonding and other non-covalent interactions, further enhancing its potential as a pharmacophore.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Among the various classes of heterocyclic compounds, pyrazole derivatives have emerged as particularly versatile scaffolds due to their ability to modulate multiple biological pathways. The specific substitution pattern in 3-(4-Pyrrolidin-1-ylsulfonylphenyl)-1H-pyrazole, particularly the 4-pyrrolidin-1-ylsulfonylphenyl group, has been strategically designed to optimize its interaction with target enzymes and receptors.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory and autoimmune disorders. The pyrazole core is well-documented for its anti-inflammatory properties, while the sulfonyl group is known to enhance binding affinity to biological targets. Preliminary studies have suggested that derivatives of this class may inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings are particularly relevant given the increasing prevalence of chronic inflammatory conditions worldwide.

Furthermore, the structural features of 3-(4-Pyrrolidin-1-ylsulfonylphenyl)-1H-pyrazole make it an attractive candidate for further optimization through structure-based drug design (SBDD) and computer-assisted molecular design (CAMD). The availability of high-resolution crystal structures of related compounds has enabled researchers to refine virtual screening protocols and identify novel analogs with enhanced potency and selectivity. This approach leverages computational chemistry tools to predict binding modes and optimize pharmacokinetic profiles, thereby accelerating the drug discovery process.

The synthesis of 3-(4-Pyrrolidin-1-ylsulfonylphenyl)-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include sulfonylation reactions, cyclization processes, and functional group transformations. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis and improve scalability. These techniques not only enhance efficiency but also minimize byproduct formation, ensuring that the final product meets stringent pharmaceutical standards.

From a medicinal chemistry perspective, the introduction of different substituents into the pyrazole core can significantly alter its biological activity. For instance, modifications at the 5-position or 3-position can influence binding affinity to target proteins or enzymes. Additionally, variations in the sulfonyl group's structure can impact metabolic stability and pharmacokinetic properties. These insights have guided the development of libraries of related compounds for high-throughput screening (HTS), enabling rapid identification of lead candidates with desirable pharmacological profiles.

Recent advancements in biocatalysis have also contributed to the optimization of synthetic routes for complex molecules like 3-(4-Pyrrolidin-1-ylsulfonylphenyl)-1H-pyrazole. Enzyme-mediated reactions offer several advantages over traditional chemical methods, including higher selectivity, milder reaction conditions, and reduced environmental impact. These innovations align with broader trends in green chemistry aimed at sustainable drug production processes.

The potential therapeutic applications of this compound extend beyond inflammation management. Preliminary data suggest that it may exhibit antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Furthermore, its structural motifs are reminiscent of known kinase inhibitors, raising possibilities for applications in oncology research. Such multifaceted biological activities underscore the importance of comprehensive profiling studies to fully elucidate its therapeutic potential.

In conclusion,3-(4-Pyrrolidin-1-ylsulfonylphenyl)-1H-pyrazole (CAS No. 1019011-53-0) represents a structurally intriguing compound with significant promise in pharmaceutical research. Its unique combination of chemical features positions it as a valuable tool for developing novel therapeutics targeting various diseases. As research progresses and new methodologies emerge,this molecule will likely continue to attract attention from academic researchers and pharmaceutical companies alike, driving innovation in drug discovery and medicinal chemistry.